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Compound of Interest

Compound Name: AV-5080

Cat. No.: B11034536

Product: AV-5080

Target: Influenza Virus Neuraminidase (NA)
Applications: Investigation of influenza virus entry
and release, screening for antiviral activity, and
studying mechanisms of drug resistance.

AV-5080 is a potent, orally active neuraminidase inhibitor effective against both influenza A and
B viruses, including strains resistant to oseltamivir.[1][2][3] Its primary mechanism of action is
the inhibition of the viral neuraminidase (NA) enzyme, which is crucial for the release of
progeny virions from infected host cells.[4][5] Additionally, emerging evidence suggests that
neuraminidase activity also plays a role in the early stages of infection, including viral entry, by
facilitating movement through the mucus and preventing virion aggregation at the cell surface.

These application notes provide detailed protocols for utilizing AV-5080 to study its effects on
influenza virus entry and release.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of AV-5080 against various influenza virus
strains.

Table 1: In Vitro Neuraminidase Inhibitory Activity of AV-5080
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Virus Strain Inhibitor IC50 (nM)
A/Duck/Minnesota/1525/1981

AV-5080 0.03
(H5N1)
A/Perth/265/2009 (H1N1, wild-

AV-5080 0.07
type)
A/California/07/2009 (H1N1) AV-5080 0.03-0.61
B/Florida/4/2006 AV-5080 0.03-0.61

Table 2: In Vitro Antiviral Activity of AV-5080 in Cell Culture

Virus Strain Cell Line Inhibitor EC90 (nM)
A/California/07/2009

MDCK AV-5080 0.71+0.24
(HIN1)
AJ/California/07/2009 o

MDCK Oseltamivir ~19.88

(HIN1)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the influenza virus lifecycle, focusing on the roles of
hemagglutinin (HA) and neuraminidase (NA) in entry and release, and the experimental
workflows for assays used to evaluate AV-5080.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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